Cas no 1019630-80-8 ((2-methylphenyl)methyl(pentan-3-yl)amine)

• Product Name: (2-methylphenyl)methyl(pentan-3-yl)amine
• CAS No: 1019630-80-8
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5166071
• PubChem ID: 28429366
• Update Time: 2026-03-04

(2-methylphenyl)methyl(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-ethylpropyl)-2-methyl-
• (2-methylphenyl)methyl(pentan-3-yl)amine

• Inchi： 1S/C13H21N/c1-4-13(5-2)14-10-12-9-7-6-8-11(12)3/h6-9,13-14H,4-5,10H2,1-3H3
• InChI Key： MRYAMHBSRYQREW-UHFFFAOYSA-N
• SMILES： C1(CNC(CC)CC)=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methylphenyl)methyl(pentan-3-yl)amine

Compound CAS No. 1019630-80-8: (2-Methylphenyl)methyl(pentan-3-yl)amine

The compound with CAS No. 1019630-80-8, commonly referred to as (2-methylphenyl)methyl(pentan-3-yl)amine, is a versatile organic compound that has garnered attention in various fields of chemistry and materials science. This compound, also known as pentan-3-yl(methyl)(2-methylphenyl)amine, is characterized by its unique structure, which combines an aromatic ring with an aliphatic amine group. Its chemical formula is C₁₄H₂₅N, and it exists in a liquid state under standard conditions.

Recent studies have highlighted the potential of (2-methylphenyl)methyl(pentan-3-yl)amine in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a crosslinking agent in the synthesis of thermosetting polymers, where it enhances the mechanical properties and thermal stability of the resulting materials. This application is particularly promising for industries such as aerospace and automotive, where high-performance materials are critical.

In addition to its role in polymer chemistry, (2-methylphenyl)methyl(pentan-3-yl)amine has also been investigated for its potential in catalysis. By incorporating this compound into catalyst systems, scientists have observed improved catalytic activity in reactions such as olefin polymerization and hydrogenation. The unique electronic properties of the compound enable it to stabilize transition metal catalysts, leading to higher yields and selectivity in industrial processes.

The synthesis of (2-methylphenyl)methyl(pentan-3-yl)amine typically involves a two-step process: first, the preparation of the aromatic amine derivative, followed by alkylation to introduce the pentan-3-yl group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For instance, the use of palladium-catalyzed coupling reactions has significantly reduced reaction times and minimized waste generation.

From a structural standpoint, (2-methylphenyl)methyl(pentan-3-yl)amine exhibits a balance between aromatic stability and aliphatic flexibility. The methyl group on the phenyl ring contributes to its hydrophobicity, while the pentan-3-yl chain provides a degree of molecular mobility. This combination makes the compound suitable for applications where both electronic and steric effects are important.

Furthermore, (2-methylphenyl)methyl(pentan-3-yl)amine has shown promise in pharmaceutical research. Its ability to act as a chelating agent has been explored in drug delivery systems, where it can enhance the bioavailability of therapeutic compounds. Preliminary studies suggest that this property could be leveraged to develop more effective treatments for various diseases.

In terms of environmental impact, researchers have evaluated the biodegradability of (2-methylphenyl)methyl(pentan-3-yl)amine under different conditions. Results indicate that the compound exhibits moderate biodegradability, making it a more sustainable option compared to some traditional organic compounds used in similar applications.

The versatility of (2-methylphenyl)methyl(pentan-3-yl)amine is further evidenced by its use in electronic materials. Recent studies have demonstrated its potential as a dopant in organic semiconductors, where it can enhance charge transport properties without compromising device stability. This application could pave the way for next-generation electronic devices with improved performance.

In conclusion, (2-methylphenyl)methyl(pentan-3-ylium) is a multifaceted compound with applications spanning polymer chemistry, catalysis, pharmaceuticals, and electronics. Its unique structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in various scientific domains is expected to grow further.